Cas no 1291490-58-8 (3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one)

• Product Name: 3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one
• CAS No: 1291490-58-8
• MF: C₁₆H₁₅BrN₂O₂
• MW: 347.206503152847
• CID: 4916101
• Update Time: 2025-08-03

3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one

• Inchi： 1S/C16H15BrN2O2/c1-21-13-4-2-3-12(9-13)19-15(14(18)16(19)20)10-5-7-11(17)8-6-10/h2-9,14-15H,18H2,1H3
• InChI Key： CQQJLMVZNQWKEK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)C(C2=CC=C(Br)C=C2)C(N)C1=O

Additional information on 3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one

Introduction to 3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one (CAS No. 1291490-58-8) and Its Emerging Applications in Chemical Biology

3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one (CAS No. 1291490-58-8) is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric properties. The compound features a fused azetidinone core, which is appended with functional groups such as an amino group, a brominated phenyl ring, and a methoxy-substituted phenyl moiety. This combination of substituents endows the molecule with the potential to interact with biological targets in diverse ways, making it a promising candidate for further exploration in drug discovery and molecular research.

The azetidinone scaffold is particularly interesting because it mimics the structural motif found in several bioactive natural products and pharmaceuticals. For instance, azetidinones have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The presence of an amino group at the 3-position of the azetidinone ring enhances the compound's ability to form hydrogen bonds with biological targets, while the 4-bromo-phenyl substituent introduces lipophilicity and potential for further derivatization. The 3-methoxy-phenyl group adds another layer of complexity, influencing both electronic properties and metabolic stability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting post-translational modifications (PTMs), which play crucial roles in various cellular processes. 3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one has shown promise as a tool compound for investigating PTMs such as protein phosphorylation and ubiquitination. The azetidinone core can be designed to mimic the transition state of enzymatic reactions involving these modifications, thereby serving as a scaffold for developing selective inhibitors. For example, studies have demonstrated that analogs of this compound can disrupt signaling pathways involving kinases and ubiquitin ligases, which are implicated in diseases such as cancer and neurodegeneration.

The bromo substituent on the phenyl ring is particularly noteworthy because bromine atoms are frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability. In addition, the methoxy group on the second phenyl ring can modulate electronic effects and influence solubility properties, making it easier to optimize for different biological assays. These features make 3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one a valuable building block for structure-based drug design.

Recent advances in computational chemistry have enabled more efficient virtual screening of compounds like this one. By leveraging machine learning models trained on large datasets of bioactive molecules, researchers can predict potential interactions between 3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one and target proteins with high accuracy. This approach has accelerated the discovery of novel pharmacological entities and reduced the time required for hit identification in drug discovery campaigns.

Furthermore, the compound's structural features make it amenable to derivatization using various chemical methodologies. For instance, Suzuki-Miyaura cross-coupling reactions can be employed to introduce additional aryl groups at specific positions, while nucleophilic substitution reactions allow for the introduction of other functional groups such as carboxylic acids or amides. These modifications can be tailored to fine-tune pharmacokinetic properties or enhance binding affinity for specific biological targets.

The growing interest in targeted protein degradation has also highlighted the potential of compounds like 3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one. By designing molecules that can engage with E3 ligases or chaperones, researchers aim to induce proteasomal degradation of disease-causing proteins. The azetidinone scaffold provides a suitable platform for developing such degradation agents due to its ability to interact with multiple binding pockets on target proteins.

In conclusion, 3-Amino-4-(4-bromo-phenyl)-1-(3-methoxy-phenyl)-azetidin-2-one (CAS No. 1291490-58-8) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing inhibitors targeting various biological processes. As research continues to uncover new therapeutic opportunities, compounds like this one are likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel treatments.